Cas no 402934-50-3 (4-amino-3-(chlorosulfonyl)benzoic acid)

4-Amino-3-(chlorosulfonyl)benzoic acid is a versatile intermediate in organic synthesis, characterized by its reactive chlorosulfonyl and carboxyl functional groups. This compound is particularly valuable in the preparation of sulfonamides, dyes, and pharmaceutical agents due to its ability to undergo nucleophilic substitution and coupling reactions. The presence of both amino and carboxylic acid groups further enhances its utility in constructing complex molecular frameworks. Its high purity and stability under controlled conditions make it suitable for precision applications in research and industrial processes. Proper handling is essential due to the reactivity of the chlorosulfonyl moiety, requiring anhydrous conditions to prevent hydrolysis.

4-amino-3-(chlorosulfonyl)benzoic acid structure

402934-50-3 structure

Product Name:4-amino-3-(chlorosulfonyl)benzoic acid

CAS No:402934-50-3

MF:C₇H₆ClNO₄S

MW:235.644839763641

CID:3396832

PubChem ID:85811978

Update Time:2025-05-28

4-amino-3-(chlorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- BENZOIC ACID, 4-AMINO-3-(CHLOROSULFONYL)-
- 4-amino-3-(chlorosulfonyl)benzoic acid
- Inchi： 1S/C7H6ClNO4S/c8-14(12,13)6-3-4(7(10)11)1-2-5(6)9/h1-3H,9H2,(H,10,11)
- InChI Key： WTJNCEKVSDSRHN-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=C(N)C(S(Cl)(=O)=O)=C1

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